LL-D49194alpha1

Catalog No.
S604106
CAS No.
99755-38-1
M.F
C48H64O22
M. Wt
993 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
LL-D49194alpha1

CAS Number

99755-38-1

Product Name

LL-D49194alpha1

IUPAC Name

[6-[19-[[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-hydroxy-4,6-dimethyloxan-2-yl]oxy-methoxymethyl]-10,13-dihydroxy-6,17-dimethoxy-3-methyl-11-oxospiro[16,20,22-trioxahexacyclo[17.2.1.02,15.05,14.07,12.017,21]docosa-2(15),3,5(14),6,12-pentaene-18,2'-oxirane]-8-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] acetate

Molecular Formula

C48H64O22

Molecular Weight

993 g/mol

InChI

InChI=1S/C48H64O22/c1-18-12-23-30(34(52)32-31(35(23)57-9)25(13-24(50)33(32)51)65-26-15-44(7,55)39(20(3)62-26)64-22(5)49)36-29(18)37-41-47(59-11,68-36)46(17-60-46)48(69-37,70-41)42(58-10)67-28-16-45(8,56)40(21(4)63-28)66-27-14-43(6,54)38(53)19(2)61-27/h12,19-21,24-28,37-42,50,52-56H,13-17H2,1-11H3

InChI Key

FZSZABYRGYFXRS-UHFFFAOYSA-N

SMILES

CC1C(C(CC(O1)OC2C(OC(CC2(C)O)OC(C34C5(CO5)C6(C(O3)C(O4)C7=C(O6)C8=C(C=C7C)C(=C9C(CC(C(=O)C9=C8O)O)OC1CC(C(C(O1)C)OC(=O)C)(C)O)OC)OC)OC)C)(C)O)O

Synonyms

LL D49194alpha 1, LL-D49194 alpha1

Canonical SMILES

CC1C(C(CC(O1)OC2C(OC(CC2(C)O)OC(C34C5(CO5)C6(C(O3)C(O4)C7=C(O6)C8=C(C=C7C)C(=C9C(CC(C(=O)C9=C8O)O)OC1CC(C(C(O1)C)OC(=O)C)(C)O)OC)OC)OC)C)(C)O)O

Description

The exact mass of the compound LL-D49194alpha1 is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 381856. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

XLogP3

0.5

Dates

Modify: 2023-07-20

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